Cas no 178239-47-9 (Benzoic acid, 2-acetyl-3,6-dichloro-)

• Product Name: Benzoic acid, 2-acetyl-3,6-dichloro-
• CAS No: 178239-47-9
• MF: C₉H₆Cl₂O₃
• MW: 233.048141002655
• CID: 1371865
• Update Time: 2024-08-17

Benzoic acid, 2-acetyl-3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-acetyl-3,6-dichloro-

• Inchi： 1S/C9H6Cl2O3/c1-4(12)7-5(10)2-3-6(11)8(7)9(13)14/h2-3H,1H3,(H,13,14)
• InChI Key： WQFUBACPZGMFMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=CC(Cl)=C1C(C)=O

Computed Properties

• Exact Mass: 231.96948

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±42.0 °C(Predicted)
• PSA: 54.37
• pka: 2.44±0.25(Predicted)